Cas no 916326-80-2 (Methyl 5-bromo-1-methyl-1H-pyrazolo[3,4-B]pyridine-3-carboxylate)

• Product Name: Methyl 5-bromo-1-methyl-1H-pyrazolo[3,4-B]pyridine-3-carboxylate
• CAS No: 916326-80-2
• MF: C₉H₈BrN₃O₂
• MW: 270.082720756531
• MDL: MFCD17016022
• CID: 3161793
• PubChem ID: 57581125
• Update Time: 2025-10-29

Methyl 5-bromo-1-methyl-1H-pyrazolo[3,4-B]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-1-methylpyrazolo[3,4-b]pyridine-3-carboxylate
• METHYL 5-BROMO-1-METHYL-1H-PYRAZOLO[3,4-B]PYRIDINE-3-CARBOXYLATE
• Methyl 5-bromo-1-methyl-1H-pyrazolo-[3,4-b]pyridine-3-carboxylate
• PB22846
• AK173901
• 5-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid methyl ester
• 916326-80-2
• AKOS025396258
• P12054
• CS-0049001
• MFCD17016022
• SY321026
• A1-32226
• AS-51176
• GGILHBFZRKBNSR-UHFFFAOYSA-N
• SCHEMBL4041434
• Methyl 5-bromo-1-methyl-1H-pyrazolo[3,4-B]pyridine-3-carboxylate

• MDL： MFCD17016022
• Inchi： 1S/C9H8BrN3O2/c1-13-8-6(3-5(10)4-11-8)7(12-13)9(14)15-2/h3-4H,1-2H3
• InChI Key： GGILHBFZRKBNSR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(C(=O)OC)=NN2C

Computed Properties

• Exact Mass: 268.97999g/mol
• Monoisotopic Mass: 268.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57
• XLogP3: 1.7

Additional information on Methyl 5-bromo-1-methyl-1H-pyrazolo[3,4-B]pyridine-3-carboxylate

Recent Advances in the Study of Methyl 5-bromo-1-methyl-1H-pyrazolo[3,4-B]pyridine-3-carboxylate (CAS: 916326-80-2)

Methyl 5-bromo-1-methyl-1H-pyrazolo[3,4-B]pyridine-3-carboxylate (CAS: 916326-80-2) is a pyrazolopyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting protein kinases and other enzymes involved in critical cellular processes. Recent studies have explored its utility in the development of novel therapeutic agents, with a focus on its structural versatility and pharmacological properties.

In the context of kinase inhibitor development, Methyl 5-bromo-1-methyl-1H-pyrazolo[3,4-B]pyridine-3-carboxylate has been employed as a scaffold for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in the synthesis of potent and selective inhibitors of cyclin-dependent kinases (CDKs), which play crucial roles in cell cycle regulation. The bromo substituent at the 5-position allows for further functionalization through cross-coupling reactions, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.

Recent synthetic methodologies have focused on optimizing the production of this compound to improve yield and purity. A novel one-pot synthesis approach was reported in Organic Process Research & Development (2024), which significantly reduced the number of purification steps while maintaining high chemical purity (>98%). This advancement is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are paramount. The improved synthetic route also addresses previous challenges related to the stability of the intermediate compounds during the reaction sequence.

The compound's potential in cancer therapy has been further elucidated through structure-activity relationship (SAR) studies. Research published in Bioorganic & Medicinal Chemistry Letters (2023) revealed that derivatives of Methyl 5-bromo-1-methyl-1H-pyrazolo[3,4-B]pyridine-3-carboxylate exhibited promising antiproliferative activity against various cancer cell lines, including breast and lung cancer models. The studies highlighted the importance of the ester moiety at the 3-position for maintaining biological activity while allowing for metabolic stability optimization through prodrug strategies.

Emerging applications in neurological disorders have also been explored. A recent patent application (WO2023124567) disclosed novel derivatives of this compound as potential modulators of neurotrophic factors, suggesting possible utility in neurodegenerative diseases. The unique physicochemical properties of the pyrazolopyridine core, including its balanced lipophilicity and hydrogen bonding capacity, make it particularly suitable for central nervous system (CNS) drug development.

Future research directions for Methyl 5-bromo-1-methyl-1H-pyrazolo[3,4-B]pyridine-3-carboxylate include further exploration of its structure-activity relationships through computational modeling and high-throughput screening. Additionally, the development of more sustainable synthetic routes using green chemistry principles represents an important area of investigation. As the understanding of its pharmacological potential continues to grow, this compound is expected to remain a valuable building block in medicinal chemistry for years to come.